Cas no 1222164-20-6 (4-(5-Fluoropyridin-2-yl)benzaldehyde)

• Product Name: 4-(5-Fluoropyridin-2-yl)benzaldehyde
• CAS No: 1222164-20-6
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD27665801
• CID: 4782987
• Update Time: 2025-05-19

4-(5-Fluoropyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Fluoropyridin-2-yl)benzaldehyde
• FC=1C=CC(=NC=1)C1=CC=C(C=O)C=C1

• MDL： MFCD27665801
• Inchi： 1S/C12H8FNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-8H
• InChI Key： RCUGOKHZRHBYMY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 4-(5-Fluoropyridin-2-yl)benzaldehyde

Introduction to 4-(5-Fluoropyridin-2-yl)benzaldehyde (CAS No: 1222164-20-6)

4-(5-Fluoropyridin-2-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1222164-20-6, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzaldehyde moiety linked to a 5-fluoropyridine ring, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The incorporation of a fluorine atom at the 5-position of the pyridine ring introduces both lipophilicity and metabolic stability, which are critical factors in drug design. The electron-withdrawing nature of fluorine enhances the reactivity of the benzaldehyde group, facilitating its participation in various chemical transformations essential for medicinal chemistry applications. This dual functionality has positioned 4-(5-Fluoropyridin-2-yl)benzaldehyde as a versatile building block in synthetic organic chemistry and drug discovery.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their broad spectrum of biological activities. Among these, pyridine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern of 4-(5-Fluoropyridin-2-yl)benzaldehyde makes it an attractive candidate for further exploration in these domains.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the benzaldehyde group and the electronic properties of the fluoropyridine moiety, researchers have developed novel inhibitors targeting specific kinases with high selectivity and potency.

Recent studies have highlighted the use of 4-(5-Fluoropyridin-2-yl)benzaldehyde in the development of small-molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The compound's ability to undergo selective modifications allows for the creation of diverse derivatives with tailored biological activities. This flexibility has enabled researchers to explore new chemical space and uncover novel pharmacophores.

The pharmaceutical industry has also shown interest in 4-(5-Fluoropyridin-2-yl)benzaldehyde for its potential application in antiviral therapies. Fluorinated pyridines have been reported to enhance drug resistance against viral proteases and integrases. By incorporating this scaffold into antiviral agents, scientists aim to develop more effective treatments against viruses such as HIV and hepatitis C. The aldehyde group further provides a site for covalent bond formation, which can be exploited to improve drug delivery systems and target specificity.

In addition to its therapeutic applications, 4-(5-Fluoropyridin-2-yl)benzaldehyde has found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for developing luminescent materials and sensors. These materials have potential applications in optoelectronics, where precise control over electronic properties is crucial.

The synthesis of 4-(5-Fluoropyridin-2-yl)benzaldehyde typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between 5-fluoropyridine derivatives and appropriate aldehydes or ketones. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible.

The handling and storage of 4-(5-Fluoropyridin-2-yl)benzaldehyde require adherence to standard laboratory practices to ensure safety and stability. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure during synthesis and handling. Personal protective equipment such as gloves, goggles, and lab coats is recommended when working with this compound.

Future research directions for 4-(5-Fluoropyridin-2-yl)benzaldehyde include exploring its role in drug repurposing initiatives. By re-evaluating existing compounds that contain this scaffold, scientists may uncover new therapeutic uses or combinations that were not previously considered. Additionally, computational modeling techniques can be employed to predict the biological activity of derivatives before experimental synthesis, thereby accelerating the drug discovery process.

In conclusion, 4-(5-Fluoropyridin-2-yl)benzaldehyde (CAS No: 1222164-20-6) is a multifaceted compound with significant potential across multiple fields of science and medicine. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative treatments is undeniable.